Cas no 621-19-2 (2-Propenoic acid, 3-(3-nitrophenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3-nitrophenyl)-, ethyl ester, (2E)-
• CAS No: 621-19-2
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 457428
• PubChem ID: 5354248
• Update Time: 2025-04-19

2-Propenoic acid, 3-(3-nitrophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-nitrophenyl)-, ethyl ester, (2E)-
• Ethyl trans-3-nitrocinnamate
• Ethyl-3-nitrocinnamate
• (E)-ethyl 3-(3-nitrophenyl)acrylate
• AKOS016009408
• CS-W015783
• Ethyl 3-nitrocinnamate
• 2-Propenoic acid, 3-(3-nitrophenyl)-, ethyl ester
• AE-562/43460613
• ethyl 3-{3-nitrophenyl}acrylate
• NS00044631
• 5396-71-4
• 2-Propenoic acid, 3-(3-nitrophenyl)-, ethyl ester, (E)-
• W13157
• (E)-3-(3-nitrophenyl)-acrylic acid ethyl ester
• NSC 4346
• 621-19-2
• BS-23550
• NSC-4346
• Ethyl (2E)-3-(3-nitrophenyl)-2-propenoate #
• Ethyl 3-(3-nitrophenyl)acrylate
• 3-(3-nitro-phenyl)-acrylic acid ethyl ester
• Ethyl (2E)-3-(3-nitrophenyl)-2-propenoate
• A870593
• EINECS 226-415-9
• 3-(3-Nitrophenyl)propenoic acid, ethyl ester
• (E)-3-(3-Nitrophenyl)-2-propenoic acid, ethyl ester
• NSC4346
• AI3-08653
• ethyl (E)-3-(3-nitrophenyl)-2-propenoate
• MFCD00017027
• PK04_181170
• ethyl (E)-3-(3-nitrophenyl)prop-2-enoate

• Inchi： 1S/C11H11NO4/c1-2-16-11(13)7-6-9-4-3-5-10(8-9)12(14)15/h3-8H,2H2,1H3/b7-6+
• InChI Key： QZEPRSLOWNHADS-VOTSOKGWSA-N
• SMILES： O(C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)CC

Computed Properties

• Exact Mass: 221.06883
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters